Cas no 94155-78-9 (3-?methyl-?4-?[4-?[(trifluoromethyl)?thio]?phenoxy]?Benzenamine)

• Product Name: 3-?methyl-?4-?[4-?[(trifluoromethyl)?thio]?phenoxy]?Benzenamine
• CAS No: 94155-78-9
• MF: C₁₄H₁₂F₃NOS
• MW: 299.311392784119
• CID: 2113333
• PubChem ID: 13535445
• Update Time: 2025-04-21

3-?methyl-?4-?[4-?[(trifluoromethyl)?thio]?phenoxy]?Benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-?methyl-?4-?[4-?[(trifluoromethyl)?thio]?phenoxy]?Benzenamine
• DA-25536
• 3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]Benzenamine
• 3-Methyl-4-(4-((trifluoromethyl)thio)phenoxy)aniline
• CEDIWROIAKCJKA-UHFFFAOYSA-N
• 3-methyl-4-{4-[(trifluoromethyl)sulfanyl]phenoxy}aniline
• 3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]aniline
• SCHEMBL10355135
• F97808
• 94155-78-9
• Trifluoraminoether

• Inchi： 1S/C14H12F3NOS/c1-9-8-10(18)2-7-13(9)19-11-3-5-12(6-4-11)20-14(15,16)17/h2-8H,18H2,1H3
• InChI Key： CEDIWROIAKCJKA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)OC1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 299.05916967g/mol
• Monoisotopic Mass: 299.05916967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 60.6Ų